Methyl methanesulfonate
Methyl methanesulfonate
Methyl methanesulfonate is a colorless to amber liquid. (NTP, 1992)
Methyl methanesulfonate is a methanesulfonate ester resulting from the formal condensation of methanesulfonic acid with methanol. It has a role as an alkylating agent, a genotoxin, a carcinogenic agent, a mutagen and an apoptosis inducer.
Methyl Methanesulfonate is a stable, colorless, combustible liquid that emits toxic fumes of sulfoxide when heated to decomposition. Methyl methanesulfonate is used for laboratory purposes as a catalyst in chemical synthesis and has been tested clinically as a cancer chemotherapeutic agent. This substance is an alkylating agent and acts as a mutagen by altering and damaging DNA and is reasonably anticipated to be a human carcinogen. (NCI05)
Methyl Methanesulfonate can cause cancer according to an independent committee of scientific and health experts.
An alkylating agent in cancer therapy that may also act as a mutagen by interfering with and causing damage to DNA.
Methyl methanesulfonate is a methanesulfonate ester resulting from the formal condensation of methanesulfonic acid with methanol. It has a role as an alkylating agent, a genotoxin, a carcinogenic agent, a mutagen and an apoptosis inducer.
Methyl Methanesulfonate is a stable, colorless, combustible liquid that emits toxic fumes of sulfoxide when heated to decomposition. Methyl methanesulfonate is used for laboratory purposes as a catalyst in chemical synthesis and has been tested clinically as a cancer chemotherapeutic agent. This substance is an alkylating agent and acts as a mutagen by altering and damaging DNA and is reasonably anticipated to be a human carcinogen. (NCI05)
Methyl Methanesulfonate can cause cancer according to an independent committee of scientific and health experts.
An alkylating agent in cancer therapy that may also act as a mutagen by interfering with and causing damage to DNA.
Brand Name:
Vulcanchem
CAS No.:
66-27-3
VCID:
VC21073920
InChI:
InChI=1S/C2H6O3S/c1-5-6(2,3)4/h1-2H3
SMILES:
COS(=O)(=O)C
Molecular Formula:
C2H6O3S
Molecular Weight:
110.13 g/mol
Methyl methanesulfonate
CAS No.: 66-27-3
Cat. No.: VC21073920
Molecular Formula: C2H6O3S
Molecular Weight: 110.13 g/mol
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Specification
| Description | Methyl methanesulfonate is a colorless to amber liquid. (NTP, 1992) Methyl methanesulfonate is a methanesulfonate ester resulting from the formal condensation of methanesulfonic acid with methanol. It has a role as an alkylating agent, a genotoxin, a carcinogenic agent, a mutagen and an apoptosis inducer. Methyl Methanesulfonate is a stable, colorless, combustible liquid that emits toxic fumes of sulfoxide when heated to decomposition. Methyl methanesulfonate is used for laboratory purposes as a catalyst in chemical synthesis and has been tested clinically as a cancer chemotherapeutic agent. This substance is an alkylating agent and acts as a mutagen by altering and damaging DNA and is reasonably anticipated to be a human carcinogen. (NCI05) Methyl Methanesulfonate can cause cancer according to an independent committee of scientific and health experts. An alkylating agent in cancer therapy that may also act as a mutagen by interfering with and causing damage to DNA. |
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| CAS No. | 66-27-3 |
| Molecular Formula | C2H6O3S |
| Molecular Weight | 110.13 g/mol |
| IUPAC Name | methyl methanesulfonate |
| Standard InChI | InChI=1S/C2H6O3S/c1-5-6(2,3)4/h1-2H3 |
| Standard InChI Key | MBABOKRGFJTBAE-UHFFFAOYSA-N |
| SMILES | COS(=O)(=O)C |
| Canonical SMILES | COS(=O)(=O)C |
| Boiling Point | 396 to 397 °F at 760 mmHg (NTP, 1992) 203 °C at 753 mm Hg |
| Colorform | Colorless liquid |
| Flash Point | 220 °F (NTP, 1992) |
| Melting Point | 68 °F (NTP, 1992) 20 °C |
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